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Compound of Interest

Compound Name: NHC-triphosphate tetraammonium

Cat. No.: B8195976 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals working with NHC-triphosphate
tetraammonium. The following procedures for handling and disposal are based on available

safety information for similar compounds and general laboratory best practices.

Disclaimer: A specific Safety Data Sheet (SDS) for NHC-triphosphate tetraammonium was

not available at the time of this writing. The related compound, NHC-triphosphate, is classified

as not a hazardous substance or mixture.[1] However, it is imperative to conduct a thorough

risk assessment before commencing any work.

Quantitative Data Summary
The following table summarizes the available quantitative data for NHC-triphosphate and its

tetraammonium salt.
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Property Value Source

Chemical Formula C9H28N7O15P3 [2]

Molecular Weight 567.28 g/mol [2]

CAS Number

Not available for

tetraammonium salt. (34973-

27-8 for NHC-triphosphate)

[1][3]

Storage Conditions

Powder: 2 years at -20°C. In

DMSO: 2 weeks at 4°C, 6

months at -80°C.

[2]

Solubility Soluble in water. [4]

Appearance Solid [4]

Purity 97.09% [4]

Operational Plan: Safe Handling Protocol
Adherence to the following step-by-step protocol is crucial for the safe handling of NHC-
triphosphate tetraammonium in a laboratory setting.

Personal Protective Equipment (PPE)
Eye Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear nitrile or latex gloves. Change gloves immediately if they become

contaminated.

Body Protection: A standard laboratory coat is required.

Engineering Controls
Work in a well-ventilated area, preferably within a chemical fume hood, especially when

handling the powdered form to avoid inhalation of any fine particles.

Handling Procedures
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Preparation:

Ensure the work area is clean and uncluttered.

Have all necessary equipment and reagents readily available.

Confirm the location of the nearest safety shower and eyewash station.

Weighing and Aliquoting (Powder):

Perform all weighing and aliquoting of the solid compound within a chemical fume hood or

a balance enclosure to minimize inhalation risk.

Use a spatula to handle the powder. Avoid creating dust.

Solution Preparation:

When dissolving the compound, add the solvent to the solid slowly to prevent splashing.

If the compound is being dissolved in an aqueous solution, be aware that the

tetraammonium salt will increase the ammonia concentration.

General Handling:

Avoid direct contact with skin and eyes.

Do not eat, drink, or smoke in the laboratory.

Wash hands thoroughly after handling the compound.

Disposal Plan
Proper disposal of NHC-triphosphate tetraammonium and its containers is essential to

ensure environmental safety and regulatory compliance.

Waste Segregation
Solid Waste: Collect any unused solid NHC-triphosphate tetraammonium in a clearly

labeled, sealed container designated for non-hazardous chemical waste.
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Liquid Waste: Aqueous solutions of NHC-triphosphate tetraammonium should be collected

in a designated, sealed, and clearly labeled waste container for non-hazardous aqueous

waste.

Contaminated Materials: Dispose of contaminated gloves, weigh boats, and other disposable

materials in the solid chemical waste stream.

Disposal Procedure
Labeling: Ensure all waste containers are accurately labeled with the full chemical name

("NHC-triphosphate tetraammonium") and the appropriate waste category.

Storage: Store waste containers in a designated secondary containment area away from

incompatible materials.

Institutional Guidelines: Follow all local and institutional guidelines for chemical waste

disposal. Consult with your institution's Environmental Health and Safety (EHS) department

for specific procedures.

Experimental Workflow Visualization
The following diagram illustrates the key decision points and procedural flow for the safe

handling and disposal of NHC-triphosphate tetraammonium.
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Caption: Safe handling and disposal workflow for NHC-triphosphate tetraammonium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. file.medchemexpress.com [file.medchemexpress.com]

2. NHC-triphosphate tetraammonium Datasheet DC Chemicals [dcchemicals.com]

3. medchemexpress.com [medchemexpress.com]

4. medchemexpress.com [medchemexpress.com]

To cite this document: BenchChem. [Essential Safety and Logistics for Handling NHC-
Triphosphate Tetraammonium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8195976#personal-protective-equipment-for-
handling-nhc-triphosphate-tetraammonium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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